Cas no 109292-46-8 (Arg-Gly-Asp-Cys)

• Product Name: Arg-Gly-Asp-Cys
• CAS No: 109292-46-8
• MF: C₁₅H₂₇N₇O₇S
• MW: 449.482581377029
• MDL: MFCD00076451
• CID: 128352
• PubChem ID: 10411419
• Update Time: 2025-08-03

Arg-Gly-Asp-Cys Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,L-arginylglycyl-L-a-aspartyl-
• H-Arg-Gly-Asp-Cys-OH
• RGDC
• ARG-GLY-ASP-CYS
• REF DUPL: H-Arg-Gly-Asp-Cys-OH
• RGDC peptide
• (S)-3-[2-((S)-2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-((R)-1-carboxy-2-mercapto-ethyl)-succinamic acid
• (3S)-3-[[2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(1R)-1-carboxy-2-sulfanylethyl]amino]-4-oxobutanoic acid
• CHEMBL290071
• HY-P0314
• BDBM50034704
• 109292-46-8
• (6S,12S,15R)-1,6-diamino-12-(carboxymethyl)-1-imino-15-(mercaptomethyl)-7,10,13-trioxo-2,8,11,14-tetraazahexadecan-16-oic acid
• G77859
• H-Arg-Gly-Asp-Cys-OH trifluoroacetate salt
• DA-53838
• Arg-Gly-Asp-Cys

• MDL： MFCD00076451
• Inchi： 1S/C15H27N7O7S/c16-7(2-1-3-19-15(17)18)12(26)20-5-10(23)21-8(4-11(24)25)13(27)22-9(6-30)14(28)29/h7-9,30H,1-6,16H2,(H,20,26)(H,21,23)(H,22,27)(H,24,25)(H,28,29)(H4,17,18,19)/t7-,8-,9-/m0/s1
• InChI Key： AEGSIYIIMVBZQU-CIUDSAMLSA-N
• SMILES： SC[C@@H](C(=O)O)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)N)=O)=O)=O

Computed Properties

• Exact Mass: 449.16900
• Monoisotopic Mass: 449.16926740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 253Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Slightly soluble (9.9 g/l) (25 º C),
• PSA: 288.62000
• LogP: -0.78420

Arg-Gly-Asp-Cys Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Arg-Gly-Asp-Cys

Arg-Gly-Asp-Cys: A Comprehensive Overview

The compound with CAS No. 109292-46-8, commonly referred to as Arg-Gly-Asp-Cys, is a peptide consisting of four amino acids: arginine (Arg), glycine (Gly), aspartic acid (Asp), and cysteine (Cys). This peptide has garnered significant attention in the fields of biochemistry, pharmacology, and materials science due to its unique structural properties and potential applications in drug delivery systems, tissue engineering, and biosensors.

Arg-Gly-Asp-Cys is notable for its ability to self-assemble into nanofibers under specific conditions. This property makes it a valuable component in the development of biomaterials with tailored mechanical and biological properties. Recent studies have demonstrated that the self-assembling behavior of Arg-Gly-Asp-Cys can be modulated by environmental factors such as pH, temperature, and ionic strength, offering a versatile platform for various biomedical applications.

In terms of biological activity, Arg-Gly-Asp-Cys has been shown to exhibit antimicrobial properties against a range of bacteria and fungi. This characteristic makes it a promising candidate for the development of novel antimicrobial agents, particularly in the context of rising antibiotic resistance. Furthermore, research has highlighted the potential of Arg-Gly-Asp-Cys as a scaffold for drug delivery systems, where its biocompatibility and controlled degradation kinetics can enhance the efficacy of therapeutic agents.

The synthesis of Arg-Gly-Asp-Cys typically involves solid-phase peptide synthesis (SPPS), which allows for precise control over the sequence and purity of the resulting peptide. Recent advancements in peptide synthesis techniques have enabled the production of Arg-Gly-Asp-Cys with high yield and purity, facilitating its use in large-scale applications.

One of the most exciting developments involving Arg-Gly-Asp-Cys is its application in tissue engineering. The peptide's ability to form nanofibrous scaffolds with excellent mechanical properties has been leveraged to create artificial extracellular matrices that support cell adhesion, proliferation, and differentiation. These scaffolds have shown potential in regenerative medicine, particularly for applications such as skin repair, bone regeneration, and vascular tissue engineering.

Another area where Arg-Gly-Asp-Cys has demonstrated significant promise is in biosensing technology. The peptide's unique optical and electronic properties make it an ideal candidate for the development of biosensors capable of detecting specific analytes with high sensitivity and specificity. Recent research has explored the integration of Arg-Gly-Asp-Cys into graphene-based biosensors, which could revolutionize diagnostics in fields such as oncology and infectious diseases.

In conclusion, Arg-Gly-Asp-Cys (CAS No. 109292-46-8) is a versatile peptide with a wide range of applications in biotechnology and medicine. Its self-assembling properties, biological activity, and compatibility with advanced materials make it a valuable tool for addressing some of the most pressing challenges in healthcare today. As research continues to uncover new functionalities and applications for this peptide, its role in shaping the future of biotechnology is likely to grow even further.